Di-tert-butyl ether

Description

Di-tert-butyl ether is a tertiary ether with the molecular formula C8H18O . It is primarily of theoretical interest as the simplest member of the class of di-tertiary ethers . Other names for di-tert-butyl ether are tert-Butyl ether and t-butyl ether . Alfa Chemistry offers di-tert-butyl ether for experimental or research use . Di-tert-butyl ether is a useful chemical compound with a variety of research applications .

Di-tert-butyl ether has a molecular weight of 130.23 g/mol . The IUPAC name for di-tert-butyl ether is 2-methyl-2-[(2-methylpropan-2-yl)oxy]propane . Its InChI is InChI=1S/C8H18O/c1-7(2,3)9-8(4,5)6/h1-6H3, and its InChIKey is AQEFLFZSWDEAIP-UHFFFAOYSA-N . The canonical SMILES of di-tert-butyl ether is CC(C)(C)OC(C)(C)C . The CAS number for di-tert-butyl ether is 6163-66-2, and its EC number is 672-143-2 . Di-tert-butyl ether is a canonicalized compound .

One similar chemical compound is methyl tert-butyl ether (MTBE), an organic compound with the structural formula (CH3)3COCH3 . MTBE is a volatile, flammable, and colorless liquid that is sparingly soluble in water . Primarily used as a fuel additive, MTBE is blended into gasoline to increase its octane rating and knock resistance, and reduce unwanted emissions . Other similar compounds include dimethyl ether, diethyl ether, and diisopropyl ether .

• CAS No.: 6163-66-2
• Product Name: Di-tert-butyl ether
• Molecular Formula: C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 2-methyl-2-[(2-methylpropan-2-yl)oxy]propane
• Standard InChI: InChI=1S/C8H18O/c1-7(2,3)9-8(4,5)6/h1-6H3
• Standard InChIKey: AQEFLFZSWDEAIP-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(C)(C)C
• Purity: > 95%
• Synonyms: (tert-C4H9)2O; 1,1'-Oxybis(1,1-dimethylethane); 2,2'-Oxybis-2-methyl-propane; 2-tert-Butoxy-2-methylpropane; 2-tert-butoxy-2-methyl-propane; Bis(1,1-dimethylethyl)ether; Bis1,1-dimethylethylether; Propane, 2,2'-oxybis*2-methyl-
• PubChem Compound: 22541
• Last Modified: Aug 15 2023